Cas no 62684-80-4 (Benzenesulfonamide,4-[[5-[1,1'-biphenyl]-4-yl-1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-4-yl]azo]-N-(4-methoxyphenyl)-)

Benzenesulfonamide,4-[[5-[1,1'-biphenyl]-4-yl-1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-4-yl]azo]-N-(4-methoxyphenyl)- structure

62684-80-4 structure

Product Name:Benzenesulfonamide,4-[[5-[1,1'-biphenyl]-4-yl-1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-4-yl]azo]-N-(4-methoxyphenyl)-

CAS No:62684-80-4

Molecular Formula:C₄₀H₃₀N₆O₅S

Molecular Weight:706.768407344818

CID:435274

プロパティ
Security

Benzenesulfonamide,4-[[5-[1,1'-biphenyl]-4-yl-1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-4-yl]azo]-N-(4-methoxyphenyl)- Properties

Names and Identifiers

- Benzenesulfonamide,4-[[5-[1,1'-biphenyl]-4-yl-1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-4-yl]azo]-N-(4-methoxyphenyl)-
- Benzenesulfonamide, 4-[2-[5-[1,1'-biphenyl]-4-yl-1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-4-yl]diazenyl]-N-(4-methoxyphenyl)-
- InChIKey： PKUXAIUCBFPQMI-UHFFFAOYSA-N
- Inchi： 1S/C40H30N6O5S/c1-51-36-24-16-33(17-25-36)44-52(49,50)37-26-18-32(19-27-37)41-42-39-38(30-10-6-3-7-11-30)43-45(34-20-22-35(23-21-34)46(47)48)40(39)31-14-12-29(13-15-31)28-8-4-2-5-9-28/h2-27,44H,1H3
- SMILES： C1(S(NC2=CC=C(OC)C=C2)(=O)=O)=CC=C(N=NC2=C(C3=CC=C(C4=CC=CC=C4)C=C3)N(C3=CC=C([N+]([O-])=O)C=C3)N=C2C2=CC=CC=C2)C=C1

Computed Properties

Exact Mass: 706.2001

Experimental Properties

PSA: 141.08
Boiling Point: 918.8±75.0 °C(Predicted)
Melting Point: 175-176 °C
pka: 8.93±0.10(Predicted)
Density: 1.31±0.1 g/cm3(Predicted)

Benzenesulfonamide,4-[[5-[1,1'-biphenyl]-4-yl-1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-4-yl]azo]-N-(4-methoxyphenyl)- Related Literature

1. Oxidation of olefins using molecular oxygen catalyzed by a part per million level of recyclable copper catalyst under mild conditions†

Guoqiang Yang,Huiyuan Du,Jia Liu,Zheng Zhou,Xingbang Hu,Zhibing Zhang Green Chem., 2017,19, 675-681
2. Facile synthesis of biarylmethanes and tetrasubstituted arenes via a base-mediated [3 + 3] benzannulation reaction of Morita–Baylis–Hillman adducts and unsaturated sulfones †

Sunil K. Sharma,Rajeev S. Menon Org. Biomol. Chem., 2019,17, 4073-4076
3. On the composition of Danish butter

Analyst, 1900,25, 199-201
4. Engineering plasmonic semiconductors for enhanced photocatalysis

Juan Li,Baojun Li J. Mater. Chem. A, 2021,9, 18818-18835
5. New British Standards

Proc. Anal. Div. Chem. Soc., 1979,16, 358-358
6. Statistical generation of training sets for measuring NO3−, NH4+ and major ions in natural waters using an ion selective electrode array†

Amy V. Mueller,Harold F. Hemond Environ. Sci.: Processes Impacts, 2016,18, 590-599
7. Dynamics of water and template molecules in the interlayer space of a layered aluminophosphate. Experimental inelastic neutron scattering spectra and molecular dynamics simulated spectra

Phys. Chem. Chem. Phys., 1999,1, 5711-5715
8. Synthesis of curtain-like crumpled boehmite and γ-alumina nanosheets†

Je-Ruei Wen,Ming-Han Liu CrystEngComm, 2015,17, 1959-1967
9. Identifying the optimal anticancer targets from the landscape of a cancer–immunity interaction network†

Phys. Chem. Chem. Phys., 2017,19, 7642-7651
10. Front cover

Chem. Commun., 2021,57, 11723-11723

62684-80-4 (Benzenesulfonamide,4-[[5-[1,1'-biphenyl]-4-yl-1-(4-nitrophenyl)-3-phenyl-1H-pyrazol-4-yl]azo]-N-(4-methoxyphenyl)-) Related Products

Recommended suppliers

shanghaixianding

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.9dingchem.com/

Chong Da Prostaglandin Fine Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.chongdachem.com

SHANGHAI TAUTO BIOTECH CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://en.tautochem.com/

BIOOKE MICROELECTRONICS CO.,LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.100kes.com/en

ANHUI CHICO CHEMICAL CO., LTD.,

Gold Member

Audited Supplier

CN Supplier

Bulk